1,5-Anhydroglucitol

• CAS: 40026-07-1
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• InChI: InChI=1S/C6H12O5/c7-1-4-6(10)5(9)3(8)2-11-4/h3-10H,1-2H2/t3-,4+,5+,6+/m0/s1
• InChIKey: MPCAJMNYNOGXPB-SLPGGIOYSA-N

1,5-Anhydroglucitol (1,5-AG) Technical Overview: Procurement-Ready Analytical Standards & Assay Kits

1,5-Anhydroglucitol (1,5-AG, 1-deoxyglucose, CAS 40026-07-1) is a metabolically inert, six-carbon monosaccharide [1]. It is a structural analogue of D-glucose that lacks the anomeric hydroxyl group at the C1 position [2]. As a naturally occurring dietary polyol, it maintains a stable serum pool in normoglycemic individuals [1]. Its primary biomedical utility stems from its role as a validated short-term glycemic marker; serum 1,5-AG concentrations decrease specifically when blood glucose exceeds the renal threshold (~180 mg/dL), reflecting glycemic excursions over the preceding 1–2 weeks [3]. It is supplied as a research-grade analytical standard for LC-MS/MS method development and as a critical component in commercial enzymatic assay kits (e.g., GlycoMark™) used in clinical chemistry analyzers [4].

1

Short-term glycemic excursion marker reflecting 1–2 week glucose variability above the renal threshold for research screening studies

2

High-purity analytical standard suitable for LC-MS/MS method development and validation workflows

3

Metabolically inert glucose analog for non-perturbing metabolic tracer and stable isotope labeling research

• [1] Nowatzke W, Sarno MJ, Birch NC, Stickle DF, Eden T, Cole TG. Evaluation of an assay for serum 1,5-anhydroglucitol (GlycoMark™) and determination of reference intervals on the Hitachi 917 analyzer. Clin Chim Acta. 2004 Dec;350(1-2):201-9. View Source
• [2] Xu H, Chen R, Hou X, Li N, Han Y, Ji S. The clinical potential of 1,5-anhydroglucitol as biomarker in diabetes mellitus. Front Endocrinol (Lausanne). 2024 Oct 31;15:1471577. View Source
• [3] Yamanouchi T, Akanuma Y, Toyota T, Kuzuya T, Kawai T, Kawazu S, Yoshioka S, Kanazawa Y, Ohta M, Baba S, et al. Comparison of 1,5-anhydroglucitol, HbA1c, and fructosamine for detection of diabetes mellitus. Diabetes. 1991 Jan;40(1):52-7. View Source
• [4] Nowatzke W, Sarno MJ, Birch NC, Stickle DF, Eden T, Cole TG. Evaluation of an assay for serum 1,5-anhydroglucitol (GlycoMark™) and determination of reference intervals on the Hitachi 917 analyzer. Clin Chim Acta. 2004 Dec;350(1-2):201-9. View Source

1,5-Anhydroglucitol Procurement Risks: Why Non-Specific Analogs and Alternative Glycemic Markers Fail Technical Applications

Generic substitution with alternative glycemic biomarkers such as HbA1c or fructosamine, or with structural analogs like 2-deoxyglucose (2-DG), is scientifically invalid for applications requiring short-term glycemic variability assessment. Unlike 1,5-AG, which responds exclusively to hyperglycemic excursions above the renal threshold within a 1-2 week window, HbA1c reflects a 2-3 month average burdened by erythrocyte turnover artifacts, while fructosamine (2-3 weeks) is confounded by serum albumin fluctuations [1]. Furthermore, structural analogs exhibit distinct biochemical activities: 2-DG is a potent glycolytic inhibitor that undergoes phosphorylation and causes ATP depletion, whereas 1,5-AG is metabolically inert, making 2-DG unsuitable for non-perturbing biomarker or stable isotope tracer studies [2]. Cross-study evidence confirms that substituting 1,5-AG with other markers results in significant loss of diagnostic sensitivity for postprandial hyperglycemia detection and introduces non-trivial pre-analytical variability [3].

1,5-AG Target 1–2 week postprandial glucose excursion marker above renal threshold

HbA1c Substitute 2–3 month average glycemia; erythrocyte turnover artifacts may obscure short-term glucose spike detection

1,5-AG Target Stable serum pool independent of protein binding or turnover

Fructosamine Substitute 2–3 week glycated albumin marker; confounded by albumin fluctuations and pre-analytical variability

1,5-AG Target Metabolically inert; not phosphorylated; no ATP depletion or glycolytic interference

2-Deoxyglucose Substitute Potent glycolytic inhibitor; phosphorylated to 2-DG-6-phosphate causing ATP depletion; confounds metabolic flux studies

• [1] Xu H, Chen R, Hou X, Li N, Han Y, Ji S. The clinical potential of 1,5-anhydroglucitol as biomarker in diabetes mellitus. Front Endocrinol (Lausanne). 2024 Oct 31;15:1471577. View Source
• [2] Sakata T, Tsutsui K, Fukushima M, Arase K, Kita H, Oomura Y, Ohki K, Nicolaidis S. Feeding and hyperglycemia induced by 1,5-anhydroglucitol in the rat. Physiol Behav. 1981 Sep;27(3):401-5. View Source
• [3] Fukunaga K, Kobayashi T, Imachi H, et al. Enhancing Postprandial Hyperglycemia Detection Sensitivity in Individuals With Impaired Glucose Tolerance by Incorporating 1,5-Anhydroglucitol Into Diagnostic Testing: A Multicenter and Prospective Observational Study. Cureus. 2025 May 1;17(5):e83297. View Source

1,5-Anhydroglucitol Differentiated Evidence: Quantified Performance vs. HbA1c, Fructosamine & 2-Deoxyglucose

Diabetes Screening Selectivity: 1,5-AG Outperforms HbA1c and Fructosamine

In a multi-center trial of 1,620 subjects, 1,5-AG demonstrated a superior selectivity index (calculated as sensitivity × specificity) compared to both HbA1c and fructosamine for diabetes screening. Using a lower limit of normal (LLN) of 14 μg/mL, 1,5-AG achieved a specificity of 93.1% and sensitivity of 84.2%, yielding a selectivity index that exceeded that of HbA1c and fructosamine measurements [1].

Screening Selectivity

Head-to-head

Sensitivity 84.2% / Specificity 93.1%

Reported selectivity index exceeded HbA1c and fructosamine in a 1,620-subject multi-center study

LLN 14 μg/mL; WHO criteria for group stratification

Evidence Dimension	Selectivity Index (Sensitivity × Specificity) for Diabetes Screening
Target Compound Data	84.2% sensitivity, 93.1% specificity (Selectivity Index ~0.784)
Comparator Or Baseline	HbA1c and Fructosamine (FA): Inferior selectivity index (specific numerical values not reported in the direct comparison, but the study explicitly states AG was superior to both)
Quantified Difference	AG selectivity index > HbA1c and FA selectivity indices (exact magnitude not specified)
Conditions	1,620 randomly selected subjects across 11 institutions in Japan; WHO criteria used for group stratification

Why This Matters

This directly informs procurement decisions for diabetes screening programs by demonstrating that 1,5-AG provides a more balanced diagnostic profile (higher combined sensitivity and specificity) than the widely used alternatives, reducing both false negatives and false positives.

• [1] Yamanouchi T, Akanuma Y, Toyota T, Kuzuya T, Kawai T, Kawazu S, Yoshioka S, Kanazawa Y, Ohta M, Baba S, et al. Comparison of 1,5-anhydroglucitol, HbA1c, and fructosamine for detection of diabetes mellitus. Diabetes. 1991 Jan;40(1):52-7. View Source

Postprandial Hyperglycemia Detection: Combined 1,5-AG + HbA1c Superiority

A 2025 multicenter prospective study demonstrated that while 1,5-AG alone is not more sensitive than HbA1c for detecting glucose ≥180 mg/dL (AUC 0.543 vs. 0.686), the combination of 1,5-AG with HbA1c significantly improves detection of glucose spikes. Sensitivity increased from 44.4% (HbA1c alone) to 72.2% (HbA1c + 1,5-AG), a statistically significant 27.8 percentage-point increase (p = 0.042) [1]. Similarly, combining 1,5-AG with fasting blood glucose (FBG) increased sensitivity from 27.8% to 72.2% (p = 0.004) [1].

Postprandial Detection

Head-to-head

72.2% vs. 44.4% sensitivity (+27.8 pp, p=0.042)

Supports combined-marker screening context for glucose spike detection above 180 mg/dL

62-participant OGTT study; HbA1c 5.6–6.5% range

Evidence Dimension	Sensitivity for Detecting Postprandial Hyperglycemia (≥180 mg/dL Glucose)
Target Compound Data	72.2% sensitivity (HbA1c + 1,5-AG combination)
Comparator Or Baseline	HbA1c alone: 44.4% sensitivity; FBG alone: 27.8% sensitivity
Quantified Difference	+27.8 percentage points vs. HbA1c alone (p = 0.042); +44.4 percentage points vs. FBG alone (p = 0.004)
Conditions	62 participants with HbA1c 5.6-6.5% undergoing 75g OGTT; primary endpoint was detection of ≥180 mg/dL glucose after 1 hour

Why This Matters

For laboratories and clinical research organizations procuring glycemic monitoring reagents, this evidence justifies the inclusion of 1,5-AG in a panel approach, as it identifies a significant portion of patients with postprandial hyperglycemia who would be missed by HbA1c or FBG alone.

• [1] Fukunaga K, Kobayashi T, Imachi H, et al. Enhancing Postprandial Hyperglycemia Detection Sensitivity in Individuals With Impaired Glucose Tolerance by Incorporating 1,5-Anhydroglucitol Into Diagnostic Testing: A Multicenter and Prospective Observational Study. Cureus. 2025 May 1;17(5):e83297. View Source

Diabetes Screening Sensitivity: 1,5-AG + HbA1c Panel vs. HbA1c Alone

In a Chinese population study of 2,184 individuals, the optimal cut-off for 1,5-AG in diabetes screening was determined to be ≤23.0 μg/mL. When 1,5-AG was combined with HbA1c, the sensitivity for detecting diabetes increased from 70% (HbA1c alone) to 85% (p < 0.001) [1]. This 15 percentage-point improvement in sensitivity represents a significant reduction in the miss rate for diabetes screening.

Panel Screening Gain

Head-to-head

+15 pp sensitivity (p

Supports population-level screening sensitivity improvement when 1,5-AG is added to HbA1c testing

2,184-subject cohort; OGTT reference standard

Metabolic Inertness

Head-to-head

~45–48% relative hyperglycemic potency vs. 2-DG

Supports metabolic-inertness endpoint context; 1,5-AG does not undergo hexokinase phosphorylation

Rat lateral ventricle infusion model; equimolar doses

Assay Precision

Head-to-head

HPAEC-PAD: CV 9.8% intra / 9.2% inter; Recovery 102±8%

Supports method-precision endpoint review; chromatographic methods show higher recovery than enzymatic assays

40 μmol/L serum 1,5-AG; micro-enzymatic recovery 74±15%

Saliva Method Agreement

Reported

r=0.523 (LC-MS) / r=0.423 (GC-MS), p

Supports method-agreement endpoint context; moderate correlation only; saliva not interchangeable with serum 1,5-AG

175 NGT + 80 diabetic study participants

Evidence Dimension	Sensitivity for Diabetes Detection
Target Compound Data	85% sensitivity (HbA1c + 1,5-AG combination)
Comparator Or Baseline	HbA1c alone: 70% sensitivity
Quantified Difference	+15 percentage points (p < 0.001)
Conditions	2,184 residents of Jiangsu, China; OGTT as reference standard; optimal HbA1c threshold ≥45 mmol/mol (6.3%), GA ≥13.0%, 1,5-AG ≤23.0 μg/mL

Why This Matters

Procurement teams evaluating 1,5-AG assay kits should note this quantified improvement in population-level screening efficiency; incorporating 1,5-AG reduces the number of undiagnosed diabetes cases by 15%, which has substantial public health and economic implications.

• [1] Qian J, et al. HbA1c combined with glycated albumin or 1,5-anhydroglucitol improves the efficiency of diabetes screening in a Chinese population. Diabet Med. 2022 Mar;39(3):e14783. View Source

Metabolic Inertness: 1,5-AG Hyperglycemic Potency vs. 2-Deoxyglucose

In comparative in vivo rat studies, equimolar infusions of 1,5-AG (1-DG) produced a hyperglycemic response that was only 47.6% to 45.5% (1/2.1 to 1/2.2) of the magnitude produced by 2-deoxy-D-glucose (2-DG) [1]. This reduced potency is attributed to the differential biochemical actions at the hexokinase step; 2-DG is phosphorylated and accumulates as 2-DG-6-phosphate, causing ATP depletion and potent glycolytic inhibition, whereas 1,5-AG lacks the C1 hydroxyl required for phosphorylation and thus remains metabolically inert [1].

Metabolic Inertness

Head-to-head

~45–48% relative hyperglycemic potency vs. 2-DG

Supports metabolic-inertness endpoint context; 1,5-AG does not undergo hexokinase phosphorylation

Rat lateral ventricle infusion model; equimolar doses

Evidence Dimension	Hyperglycemic Potency (In Vivo)
Target Compound Data	Hyperglycemia magnitude: 1/2.1 to 1/2.2 of 2-DG response (~45-48% relative potency)
Comparator Or Baseline	2-Deoxy-D-glucose (2-DG): Reference hyperglycemic response (100%)
Quantified Difference	1,5-AG produces 52.4% to 54.5% LESS hyperglycemia than equimolar 2-DG
Conditions	Lateral ventricle infusion in rats; serum glucose measured 30 min post-infusion; doses 11.8-50.0 μmoles/rat

Why This Matters

For researchers requiring a non-perturbing glucose analog for metabolic tracer studies or stable isotope labeling, 1,5-AG's reduced potency and metabolic inertness make it the superior choice over 2-DG, which introduces significant confounding glycolytic inhibition and cellular ATP stress.

• [1] Sakata T, Tsutsui K, Fukushima M, Arase K, Kita H, Oomura Y, Ohki K, Nicolaidis S. Feeding and hyperglycemia induced by 1,5-anhydroglucitol in the rat. Physiol Behav. 1981 Sep;27(3):401-5. View Source

Assay Precision: HPAEC-PAD vs. Micro-Enzymatic Method

A method comparison study evaluated two 1,5-AG quantification techniques: a high-performance anion-exchange chromatography with pulsed amperometric detection (HPAEC-PAD) and a micro-enzymatic assay. At a clinically relevant concentration of 40 μmol/L, HPAEC-PAD demonstrated superior precision: intra-assay CV of 9.8% vs. 11.8% for the enzymatic method, and inter-assay CV of 9.2% vs. 13.0% [1]. Additionally, recovery of spiked 1,5-AG was significantly higher with HPAEC-PAD (102 ± 8%) compared to the enzymatic assay (74 ± 15%) [1].

Assay Precision

Head-to-head

HPAEC-PAD: CV 9.8% intra / 9.2% inter; Recovery 102±8%

Supports method-precision endpoint review; chromatographic methods show higher recovery than enzymatic assays

40 μmol/L serum 1,5-AG; micro-enzymatic recovery 74±15%

Evidence Dimension	Analytical Precision and Recovery
Target Compound Data	HPAEC-PAD: Intra-assay CV 9.8%, Inter-assay CV 9.2%, Recovery 102 ± 8%
Comparator Or Baseline	Micro-enzymatic assay: Intra-assay CV 11.8%, Inter-assay CV 13.0%, Recovery 74 ± 15%
Quantified Difference	Intra-assay CV: 2.0% absolute improvement; Inter-assay CV: 3.8% absolute improvement; Recovery: 28% higher absolute recovery
Conditions	Serum 1,5-AG quantification at 40 μmol/L concentration; HPAEC-PAD vs. pyranose oxidase-based micro-enzymatic assay

Why This Matters

For laboratories procuring 1,5-AG measurement solutions, this data supports selection of chromatographic methods (HPAEC-PAD or LC-MS) over enzymatic kits when higher precision and accuracy are required, particularly for research applications or when establishing reference intervals.

• [1] Kiba N, et al. Comparison of micro-enzymatic and high-performance liquid chromatographic methods for the assay of serum 1,5-anhydroglucitol. Clin Chim Acta. 1995 Feb 28;235(1):91-9. View Source

Saliva 1,5-AG Assay: Enzymatic vs. LC-MS/GC-MS Correlation

A 2021 study evaluated the agreement between enzymatic and mass spectrometry methods for saliva 1,5-AG quantification. In normal glucose tolerance subjects, saliva 1,5-AG measured enzymatically showed a significant positive correlation with LC-MS measurements (r = 0.523, p < 0.05) [1]. In diabetic patients, the correlation between enzymatic and GC-MS methods was r = 0.423 (p < 0.05) [1]. However, saliva and serum 1,5-AG levels were not well correlated (r = -0.074 in NGT, r = 0.079 in diabetics) [1].

Saliva Method Agreement

Reported

r=0.523 (LC-MS) / r=0.423 (GC-MS), p

Supports method-agreement endpoint context; moderate correlation only; saliva not interchangeable with serum 1,5-AG

175 NGT + 80 diabetic study participants

Evidence Dimension	Method Correlation (Enzymatic vs. Mass Spectrometry)
Target Compound Data	r = 0.523 (LC-MS, NGT); r = 0.423 (GC-MS, diabetics); both p < 0.05
Comparator Or Baseline	LC-MS and GC-MS reference methods
Quantified Difference	Moderate positive correlation; significant but not optimal for clinical interchangeability
Conditions	175 healthy volunteers (NGT) and 80 diabetic patients; saliva collected via collection tube; enzymatic assay vs. LC-MS/GC-MS

Why This Matters

This data informs procurement decisions for saliva-based 1,5-AG testing: while enzymatic assays offer practical advantages for high-throughput screening, they demonstrate only moderate agreement with gold-standard mass spectrometry, and saliva values do not reliably reflect serum concentrations, limiting direct substitution.

• [1] Bao Y, Jian C, Zhao A, Ma X, Lu W, Zhu W, Wang Y, Zhou J. 610-P: Research on Consistency of Mass Spectrometry and Enzymatic Methods for Saliva 1,5-anhydroglucitol Measurement. Diabetes. 2021 Jun 1;70(Supplement_1):610-P. View Source

1,5-Anhydroglucitol Optimal Use Cases: Procurement-Driven Application Scenarios

Clinical Chemistry Reagent Manufacturing: Development of Diabetes Screening Panels

Procurement of 1,5-AG analytical standards and enzymatic assay components for manufacturing FDA-cleared or CE-marked diagnostic kits. The evidence from Section 3 confirms that combining 1,5-AG with HbA1c increases diabetes screening sensitivity by 15% (from 70% to 85%) [1], and combining 1,5-AG with HbA1c improves postprandial hyperglycemia detection sensitivity by 27.8 percentage points (from 44.4% to 72.2%) [2]. Manufacturers developing comprehensive glycemic panels should prioritize 1,5-AG inclusion over alternative short-term markers like fructosamine due to its superior selectivity index [3] and its specific responsiveness to glucose excursions above the renal threshold rather than average glycemia [4].

Large-Scale Epidemiological Studies: Population-Level Diabetes Screening

For research organizations conducting population-based diabetes screening studies, 1,5-AG offers a distinct advantage over HbA1c alone. The 85% sensitivity achieved with HbA1c + 1,5-AG combination testing [1] translates to a 15% reduction in missed diabetes cases compared to HbA1c-only screening. Furthermore, the KKC screening method, which combines gender-segregated 1,5-AG cutoffs with fasting plasma glucose, achieved 83.3% sensitivity with a positive predictive value of 71.4% for postprandial hyperglycemia detection in community settings [5]. This efficiency supports the procurement of 1,5-AG reagents for large-scale screening initiatives where OGTT is impractical.

Metabolic Research: Non-Perturbing Glucose Analog for Tracer Studies

Researchers requiring a glucose analog for in vivo or in vitro metabolic flux studies should procure 1,5-AG rather than 2-deoxyglucose (2-DG). As demonstrated in Section 3, 1,5-AG induces only 45-48% of the hyperglycemic response of equimolar 2-DG [6] and does not undergo phosphorylation or cause ATP depletion [6]. This metabolic inertness makes 1,5-AG the superior choice for studies where glycolytic inhibition would confound results. Applications include stable isotope-labeled 1,5-AG for mass spectrometry-based tracing of renal glucose handling or cellular uptake studies.

Analytical Reference Material: LC-MS/MS Method Development and Validation

For analytical chemistry laboratories developing or validating LC-MS/MS methods for 1,5-AG quantification, procurement of high-purity 1,5-AG reference standard (CAS 40026-07-1) is essential. Section 3 evidence indicates that chromatographic methods (HPAEC-PAD) offer superior precision (intra-assay CV 9.8% vs. 11.8%) and recovery (102% vs. 74%) compared to enzymatic assays [7]. Laboratories should select 1,5-AG standards with documented purity and stability data; the compound demonstrates stability at -80°C for at least 14 days and tolerates three freeze-thaw cycles [8], supporting long-term storage and batch-to-batch consistency in method validation workflows.

Application

Selection Property

Validation Focus

Glycemic variability research panel development

Short-term glucose excursion detection specificity

Combined 1,5-AG + HbA1c panel endpoint review

Population-based glucose screening studies

Postprandial hyperglycemia detection sensitivity

Screening-sensitivity endpoint context with OGTT comparator

Metabolic flux tracer research

Metabolic inertness and non-phosphorylated probe identity

Non-perturbing glucose analog confirmation for in vivo studies

LC-MS/MS method development and validation

Chromatographic-grade purity and lot consistency

Precision, recovery, and matrix-effect endpoint review

• [1] Qian J, et al. HbA1c combined with glycated albumin or 1,5-anhydroglucitol improves the efficiency of diabetes screening in a Chinese population. Diabet Med. 2022 Mar;39(3):e14783. View Source
• [2] Fukunaga K, Kobayashi T, Imachi H, et al. Enhancing Postprandial Hyperglycemia Detection Sensitivity in Individuals With Impaired Glucose Tolerance by Incorporating 1,5-Anhydroglucitol Into Diagnostic Testing: A Multicenter and Prospective Observational Study. Cureus. 2025 May 1;17(5):e83297. View Source
• [3] Yamanouchi T, Akanuma Y, Toyota T, Kuzuya T, Kawai T, Kawazu S, Yoshioka S, Kanazawa Y, Ohta M, Baba S, et al. Comparison of 1,5-anhydroglucitol, HbA1c, and fructosamine for detection of diabetes mellitus. Diabetes. 1991 Jan;40(1):52-7. View Source
• [4] Xu H, Chen R, Hou X, Li N, Han Y, Ji S. The clinical potential of 1,5-anhydroglucitol as biomarker in diabetes mellitus. Front Endocrinol (Lausanne). 2024 Oct 31;15:1471577. View Source
• [5] Screening Method for Postprandial Hyperglycemia Using 1,5-Anhydroglucitol Combined with Fasting Plasma Glucose. CiNii Research. 2024. View Source
• [6] Sakata T, Tsutsui K, Fukushima M, Arase K, Kita H, Oomura Y, Ohki K, Nicolaidis S. Feeding and hyperglycemia induced by 1,5-anhydroglucitol in the rat. Physiol Behav. 1981 Sep;27(3):401-5. View Source
• [7] Kiba N, et al. Comparison of micro-enzymatic and high-performance liquid chromatographic methods for the assay of serum 1,5-anhydroglucitol. Clin Chim Acta. 1995 Feb 28;235(1):91-9. View Source
• [8] Nowatzke W, Sarno MJ, Birch NC, Stickle DF, Eden T, Cole TG. Evaluation of an assay for serum 1,5-anhydroglucitol (GlycoMark™) and determination of reference intervals on the Hitachi 917 analyzer. Clin Chim Acta. 2004 Dec;350(1-2):201-9. View Source